Cas no 1361751-72-5 (Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361751-72-5
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931962
• Update Time: 2025-05-23

Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)9-6(2)16-5-8(7(9)4-15)19-11(12,13)14/h5H,3-4,15H2,1-2H3
• InChI Key： SRBGVDIWAHZWJG-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C(C(=O)OCC)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361751-72-5): A Comprehensive Overview

Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361751-72-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as EAMMTPC, is characterized by its pyridine core, trifluoromethoxy substituent, and aminomethyl group, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The pyridine ring in EAMMTPC is a fundamental structural motif found in numerous biologically active compounds. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the aminomethyl group provides a reactive site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

Recent studies have highlighted the potential of EAMMTPC in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that EAMMTPC exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, EAMMTPC has been investigated for its potential as an antiviral agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that EAMMTPC effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves the disruption of viral protein synthesis, thereby preventing the virus from replicating within host cells.

In addition to its anti-inflammatory and antiviral activities, EAMMTPC has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that EAMMTPC can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that EAMMTPC may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of EAMMTPC have been extensively studied to optimize its therapeutic efficacy. Research has shown that EAMMTPC exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its low toxicity and high safety margin make it an attractive candidate for clinical development.

Several clinical trials are currently underway to evaluate the safety and efficacy of EAMMTPC in various indications. Phase I trials have demonstrated that EAMMTPC is well-tolerated by patients, with no significant adverse effects reported. Phase II trials are currently being conducted to assess its efficacy in treating specific diseases such as rheumatoid arthritis and viral infections.

The synthesis of EAMMTPC involves a multi-step process that includes the formation of the pyridine ring, introduction of the trifluoromethoxy group, and functionalization with the aminomethyl moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing EAMMTPC, making it more accessible for both research and commercial applications.

In conclusion, Ethyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361751-72-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, EAMMTPC is poised to play a significant role in advancing medical treatments for various diseases.